1-(2,4-dimethylphenoxy)-3-(1-piperidinyl)-2-propanol hydrochloride

• IUPAC Name: 1-(2,4-dimethylphenoxy)-3-piperidin-1-ylpropan-2-ol;hydrochloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-13-6-7-16(14(2)10-13)19-12-15(18)11-17-8-4-3-5-9-17;/h6-7,10,15,18H,3-5,8-9,11-12H2,1-2H3;1H
• InChI Key: FMJKKBDPMJWCCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(CN2CCCCC2)O)C.Cl
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds typically involves strategic chemical reactions aimed at achieving the desired molecular architecture. For example, the design, synthesis, and evaluation of 1-(2,6-dimethylphenoxy)-2-(3,4-dimethoxyphenylethylamino)propane hydrochloride (DDPH) analogs as α₁-adrenoceptors antagonists highlight the process of modifying molecular structures to enhance biological activity and metabolic stability. These compounds were synthesized from the reductive amination of substituted phenoxyacetones with substituted phenylethylamines, demonstrating a common approach in medicinal chemistry to develop targeted therapeutic agents (Baomin Xi et al., 2011).

Molecular Structure Analysis

Molecular structure analysis plays a crucial role in understanding the chemical behavior and potential biological activity of compounds. For instance, the crystal structure analysis of related compounds can reveal detailed information about molecular conformation, which is critical for predicting how these molecules interact with biological targets. Solid-state characterization techniques, including X-ray diffraction, provide insights into the polymorphism and structural dynamics of such compounds (A. C. Schmidt, 2005).